Cas no 6537-68-4 (Leucoindigo)

• Product Name: Leucoindigo
• CAS No: 6537-68-4
• MF: C₁₆H₁₂N₂O₂
• MW: 264.278683662415
• CID: 509131
• PubChem ID: 23035
• Update Time: 2025-04-19

Leucoindigo Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bi-1H-indole]-3,3'-diol
• 2-(3-hydroxy-1H-indol-2-yl)-1H-indol-3-ol
• Indigo White
• (2,2'-Bi-1H-indole)-3,3'-diol
• 1H,1'H-[2,2']Biindolyl-3,3'-diol
• 2,2'-Biindoxyl
• AC1L2LIU
• Leucoindigo
• NSC8648
• Indigweiss
• [2,3'-diol
• VIFKLIUAPGUEBV-UHFFFAOYSA-N
• 1H,1'H-[2,2'-BIINDOLE]-3,3'-DIOL
• DTXSID7074870
• NSC 8648
• Leuco Indigo
• EINECS 229-449-2
• SCHEMBL13698928
• 6537-68-4

• Inchi： 1S/C16H12N2O2/c19-15-9-5-1-3-7-11(9)17-13(15)14-16(20)10-6-2-4-8-12(10)18-14/h1-8,17-20H
• InChI Key： VIFKLIUAPGUEBV-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2NC=1C1=C(C2C=CC=CC=2N1)O

Computed Properties

• Exact Mass: 264.08996
• Monoisotopic Mass: 264.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 72.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives